2-(4-Methylpiperazin-1-ylsulfonyl)-5-(trifluoromethyl)benzenamine

• Molecular Formula: C12H16F3N3O2S
• Molecular Weight: 323.34 g/mol
• IUPAC Name: 2-(4-methylpiperazin-1-yl)sulfonyl-5-(trifluoromethyl)aniline
• InChI: InChI=1S/C12H16F3N3O2S/c1-17-4-6-18(7-5-17)21(19,20)11-3-2-9(8-10(11)16)12(13,14)15/h2-3,8H,4-7,16H2,1H3
• InChI Key: WJJVZGDDOBZTBG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)S(=O)(=O)C2=C(C=C(C=C2)C(F)(F)F)N

Description

2-(4-Methylpiperazin-1-ylsulfonyl)-5-(trifluoromethyl)benzenamine is a useful research compound. Its molecular formula is C12H16F3N3O2S and its molecular weight is 323.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

1-methyl-4-(2-nitro-4-(trifluoromethyl)phenylsulfonyl)piperazine was dissolved in EtOH (20 mL) and the solution was purged with argon. Pd/C (365 mg, 0.34 mmol, 10%) was added to the solution, which was stirred for 3 days in an atmosphere of hydrogen gas. The mixture was again purged with argon, filtered through Celite and concentrated under reduced pressure to afford 2-(4-methylpiperazin-1-ylsulfonyl)-5-(trifluoromethyl)benzenamine. MS m/z=324 [M+H]+. Calc'd for C12H16F3N3O2S: 323.